Cas no 6272-50-0 (D-Oxime Ribose)

• Product Name: D-Oxime Ribose
• CAS No: 6272-50-0
• MF: C₅H₁₁NO₅
• MW: 165.144541978836
• CID: 525048
• PubChem ID: 5355648
• Update Time: 2025-08-05

D-Oxime Ribose Chemical and Physical Properties

Names and Identifiers

• D-Ribose, oxime (9CI)
• (5E)-5-hydroxyiminopentane-1,2,3,4-tetrol
• D-Oxime Ribose
• 3,3'-((9,10-Dihydro-9,10-dioxo-1,4-anthrylene)diimino)bis(2,4,6-triethylbenzenesulphonic) acid
• 3,3'-[(9,10-dioxo-9,10-dihydroanthracene-1,4-diyl)diimino]bis(2,4,6-triethylbenzenesulfonic acid)
• AC1L2UFB
• AC1Q6WF2
• AR-1E8494
• CTK8D5895
• D-Rib
• D-ribose diphenyldithioacetal
• D-ribose oxime
• D-Ribose-diphenyl-dithioacetal
• D-Riboseoxim
• EINECS 265-487-6
• Ribose-oxim

• Inchi： 1S/C5H11NO5/c7-2-4(9)5(10)3(8)1-6-11/h1,3-5,7-11H,2H2/b6-1+
• InChI Key： OKDOWAAKOUUJPX-LZCJLJQNSA-N
• SMILES： OC(C(/C=N/O)O)C(CO)O

Computed Properties

• Exact Mass: 165.06373
• Monoisotopic Mass: 165.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.51
• LogP: -2.47860

Additional information on D-Oxime Ribose

D-Oxime Ribose: A Comprehensive Overview of Its Chemical Properties, Biological Significance, and Emerging Applications

D-Oxime Ribose, with the chemical identifier CAS No. 6272-50-0, is a compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This sugar derivative, characterized by its unique structural and functional properties, plays a crucial role in various biological processes. The compound's molecular structure, which incorporates an oxime functional group into the ribose backbone, distinguishes it from other ribose derivatives and contributes to its distinct chemical behavior.

The chemical structure of D-Oxime Ribose can be described as a ribose sugar molecule where one of the hydroxyl groups is replaced by an oxime group. This modification imparts specific reactivity and interaction capabilities to the molecule, making it a valuable candidate for various biochemical applications. The oxime group is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which are essential properties for its role in enzymatic reactions and cellular processes.

Recent research has highlighted the importance of D-Oxime Ribose in cellular metabolism and energy production. Studies have demonstrated that this compound can influence key metabolic pathways, including glycolysis and the pentose phosphate pathway. These pathways are critical for generating ATP, the primary energy currency of cells, and for synthesizing essential biomolecules such as nucleotides and lipids. The ability of D-Oxime Ribose to modulate these pathways suggests its potential as a therapeutic agent in conditions related to metabolic disorders.

In addition to its metabolic roles, D-Oxime Ribose has shown promise in the context of antioxidant defense mechanisms. Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) and antioxidant defenses, is implicated in various pathological conditions, including aging and neurodegenerative diseases. Preliminary studies indicate that D-Oxime Ribose may enhance the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This property could make it a valuable component in formulations aimed at mitigating oxidative damage.

The pharmaceutical industry has also explored the potential of D-Oxime Ribose as a precursor or intermediate in drug synthesis. Its unique structural features make it a versatile building block for designing novel therapeutic agents. For instance, researchers have investigated its use in developing compounds that target specific enzymes or receptors involved in inflammatory responses and immune modulation. These efforts align with the growing interest in precision medicine, where tailored therapeutic approaches are designed to address individual patient needs.

Another area of interest is the application of D-Oxime Ribose in nutraceuticals and dietary supplements. Given its role in supporting metabolic health and potentially enhancing antioxidant defenses, this compound may offer benefits for overall well-being. However, further clinical studies are needed to establish optimal dosages and long-term safety profiles. Regulatory agencies continue to monitor the development of such products to ensure they meet stringent quality and efficacy standards.

From a synthetic chemistry perspective, D-Oxime Ribose presents unique challenges and opportunities. The introduction of the oxime group requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale. Collaborative efforts between chemists and biologists are essential for optimizing these synthetic routes while maintaining high purity standards.

The biological significance of D-Oxime Ribose extends beyond its direct metabolic roles. Emerging evidence suggests that it may influence gene expression and cellular signaling pathways through interactions with key regulatory proteins. These interactions could have implications for diseases associated with dysregulated cellular communication, such as cancer and autoimmune disorders. Investigating these mechanisms will require interdisciplinary approaches combining biochemistry, genetics, and cell biology.

Future research directions may focus on developing derivatives of D-Oxime Ribose with enhanced bioavailability or targeted delivery systems. Nanotechnology-based delivery platforms could improve the compound's absorption and distribution within the body, potentially increasing therapeutic efficacy. Additionally, computational modeling techniques can aid in predicting how different modifications to the molecular structure will affect its biological activity.

In conclusion, D-Oxime Ribose (CAS No. 6272-50-0) is a multifaceted compound with significant implications for biochemical research and pharmaceutical applications. Its unique structural features enable it to participate in critical metabolic pathways and potentially enhance cellular defense mechanisms against oxidative stress. As research continues to uncover new aspects of its biological significance, this compound holds promise as a therapeutic agent or nutraceutical ingredient supporting overall health.